Cas no 105317-66-6 (2-Octanone,8-(1,3-benzodioxol-5-yl)-)

• Product Name: 2-Octanone,8-(1,3-benzodioxol-5-yl)-
• CAS No: 105317-66-6
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 178587
• PubChem ID: 529778
• Update Time: 2025-04-19

2-Octanone,8-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Octanone,8-(1,3-benzodioxol-5-yl)-
• 8-(1,3-Benzodioxol-5-yl)-2-octanone
• 8-(3,4-Methylenedioxyphenyl)-2-octanone
• Moskachan D
• 2-Octanone, 8-(3,4-methylenedioxyphenyl)
• 105317-66-6
• DBBLBCCPXKEKRW-UHFFFAOYSA-N
• 8-(1,3-benzodioxol-5-yl)octan-2-one

• Inchi： 1S/C15H20O3/c1-12(16)6-4-2-3-5-7-13-8-9-14-15(10-13)18-11-17-14/h8-10H,2-7,11H2,1H3
• InChI Key： DBBLBCCPXKEKRW-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CCCCCCC(C)=O

Computed Properties

• Exact Mass: 248.1413
• Monoisotopic Mass: 248.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles